1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine

• IUPAC Name: (E)-1-(4-benzylpiperazin-1-yl)-3-(3,4-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H20Cl2N2O/c21-18-8-6-16(14-19(18)22)7-9-20(25)24-12-10-23(11-13-24)15-17-4-2-1-3-5-17/h1-9,14H,10-13,15H2/b9-7+
• InChI Key: YHSACPZDASKGQX-VQHVLOKHSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C=CC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)/C=C/C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H20Cl2N2O
• Molecular Weight: 375.3 g/mol

Description

1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine, also known as BDAP, is a piperazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. BDAP has been found to exhibit various biological activities, including anticancer, antifungal, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine is not yet fully understood. However, studies have suggested that it may exert its anticancer activity through the induction of apoptosis, the inhibition of cell proliferation, and the modulation of cell cycle progression. 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to induce DNA damage and inhibit DNA synthesis, leading to the inhibition of cell proliferation. 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine has also been found to modulate the expression of various genes involved in cell cycle regulation and apoptosis. Additionally, 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent biological activity at low concentrations. However, 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine also has some limitations. It is highly reactive and can be difficult to handle, requiring specialized equipment and procedures. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.

Future Directions

There are several potential future directions for the study of 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine. Further research is needed to fully understand its mechanism of action and potential therapeutic applications. Studies could also focus on optimizing its synthesis and developing more efficient and effective methods for its use in lab experiments. Additionally, 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine could be further explored for its potential use in combination therapy with other anticancer agents or antibiotics.

Scientific Research Applications

1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. 1-benzyl-4-[3-(3,4-dichlorophenyl)acryloyl]piperazine has also been shown to possess antifungal and antimicrobial properties, making it a potential candidate for the treatment of fungal and bacterial infections.